Cas no 2229197-42-4 (O-1-(5-bromo-2-chlorophenyl)ethylhydroxylamine)

• Product Name: O-1-(5-bromo-2-chlorophenyl)ethylhydroxylamine
• CAS No: 2229197-42-4
• MF: C₈H₉BrClNO
• MW: 250.52016043663
• CID: 6381794
• PubChem ID: 165801294
• Update Time: 2025-06-07

O-1-(5-bromo-2-chlorophenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(5-bromo-2-chlorophenyl)ethylhydroxylamine
• O-[1-(5-bromo-2-chlorophenyl)ethyl]hydroxylamine
• 2229197-42-4
• EN300-1909859

• Inchi： 1S/C8H9BrClNO/c1-5(12-11)7-4-6(9)2-3-8(7)10/h2-5H,11H2,1H3
• InChI Key： AABAJKFSEPQXPS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(C)ON)Cl

Computed Properties

• Exact Mass: 248.95560g/mol
• Monoisotopic Mass: 248.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on O-1-(5-bromo-2-chlorophenyl)ethylhydroxylamine

Introduction to O-1-(5-bromo-2-chlorophenyl)ethylhydroxylamine (CAS No. 2229197-42-4)

O-1-(5-bromo-2-chlorophenyl)ethylhydroxylamine, a compound with the chemical identifier CAS No. 2229197-42-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The unique structural features of O-1-(5-bromo-2-chlorophenyl)ethylhydroxylamine make it a promising candidate for further investigation in various therapeutic areas.

The molecular structure of this compound consists of a phenyl ring substituted with both bromine and chlorine atoms at the 5th and 2nd positions, respectively, which is linked to an ethyl chain terminated by a hydroxylamine group. This particular arrangement of functional groups contributes to the compound's reactivity and its potential interaction with biological targets. The presence of both bromine and chlorine atoms enhances its utility in synthetic chemistry, allowing for further modifications and derivatization to explore new pharmacological properties.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. O-1-(5-bromo-2-chlorophenyl)ethylhydroxylamine has been identified as a potential lead compound in this regard. Its ability to interact with specific enzymes and receptors has been the focus of several studies aimed at understanding its mechanism of action. Preliminary research suggests that this compound may exhibit inhibitory effects on certain kinases and transcription factors, making it a valuable tool for investigating cellular signaling pathways.

The synthesis of O-1-(5-bromo-2-chlorophenyl)ethylhydroxylamine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the bromination and chlorination of a phenyl precursor, followed by the introduction of an ethyl group and the hydroxylamine moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the structural integrity of the final product.

One of the most compelling aspects of O-1-(5-bromo-2-chlorophenyl)ethylhydroxylamine is its potential therapeutic applications. Studies have indicated that this compound may have anti-inflammatory properties, making it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its interaction with specific biological targets suggests that it could be useful in oncology, particularly in the development of novel chemotherapeutic agents. The ability to modulate these pathways opens up new avenues for treating diseases that are currently difficult to manage.

The pharmacokinetic properties of O-1-(5-bromo-2-chlorophenyl)ethylhydroxylamine are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. In vitro studies have provided valuable insights into its metabolic pathways, revealing that it is primarily metabolized by cytochrome P450 enzymes. This information is essential for predicting potential drug-drug interactions and for optimizing dosing regimens.

In conclusion, O-1-(5-bromo-2-chlorophenyl)ethylhydroxylamine (CAS No. 2229197-42-4) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features and potential interactions with biological targets make it a promising candidate for further development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the treatment of various diseases.